Cas no 2007919-96-0 (ETHYL 3-ISOPROPYL-5-METHYL-4,5,6,7-TETRAHYDRO-2H-INDAZOLE-5-CARBOXYLATE)

• Product Name: ETHYL 3-ISOPROPYL-5-METHYL-4,5,6,7-TETRAHYDRO-2H-INDAZOLE-5-CARBOXYLATE
• CAS No: 2007919-96-0
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 4780023
• Update Time: 2025-06-27

ETHYL 3-ISOPROPYL-5-METHYL-4,5,6,7-TETRAHYDRO-2H-INDAZOLE-5-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• F31221
• Ethyl 3-isopropyl-5-methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylate
• CID 127263421
• ETHYL 3-ISOPROPYL-5-METHYL-4,5,6,7-TETRAHYDRO-2H-INDAZOLE-5-CARBOXYLATE

• Inchi： 1S/C14H22N2O2/c1-5-18-13(17)14(4)7-6-11-10(8-14)12(9(2)3)16-15-11/h9H,5-8H2,1-4H3,(H,15,16)
• InChI Key： KHXVWZKMIJEJNU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C)CCC2=C(C(C(C)C)=NN2)C1)=O

Computed Properties

• Exact Mass: 250.168127949 g/mol
• Monoisotopic Mass: 250.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55
• Molecular Weight: 250.34

Additional information on ETHYL 3-ISOPROPYL-5-METHYL-4,5,6,7-TETRAHYDRO-2H-INDAZOLE-5-CARBOXYLATE

ETHYL 3-ISOPROPYL-5-METHYL-4,5,6,7-TETRAHYDRO-2H-INDAZOLE-5-CARBOXYLATE (CAS No. 2007919-96-0): A Comprehensive Overview

Ethyl 3-isopropyl-5-methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylate (CAS No. 2007919-96-0) is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic molecule, characterized by its indazole core structure, has garnered attention due to its potential biological activities and structural versatility. The compound's unique framework, featuring a carboxylate ester group and various alkyl substituents, makes it a promising candidate for further exploration in medicinal chemistry.

The indazole scaffold is a privileged structure in drug design, known for its presence in numerous bioactive molecules. Its aromatic system and nitrogen-rich environment contribute to its ability to interact with biological targets such as enzymes and receptors. In particular, the 3-isopropyl and 5-methyl substituents in Ethyl 3-isopropyl-5-methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylate introduce steric and electronic modifications that can fine-tune its pharmacological properties. These modifications are crucial for optimizing binding affinity and selectivity against desired biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies using these techniques have suggested that Ethyl 3-isopropyl-5-methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylate may exhibit inhibitory activity against various enzymes implicated in diseases such as cancer and inflammation. The carboxylate ester group at the 5-position of the indazole ring is particularly noteworthy, as it can serve as a hinge-binding motif or participate in hydrogen bonding interactions with target proteins.

The synthesis of Ethyl 3-isopropyl-5-methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylate involves multi-step organic transformations that highlight the synthetic versatility of indazole derivatives. Key steps typically include cyclization reactions to form the indazole core, followed by functional group modifications such as alkylation and esterification. The use of modern catalytic methods has improved the efficiency and sustainability of these synthetic routes, making it feasible to produce this compound on a larger scale for preclinical studies.

In preclinical research, Ethyl 3-isopropyl-5-methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylate has been evaluated for its potential therapeutic effects in several disease models. Initial findings suggest that it may possess anti-inflammatory properties by modulating the activity of key inflammatory pathways. Additionally, its structural features suggest potential applications in treating neurological disorders by interacting with neurotransmitter receptors. These preliminary results underscore the importance of further investigation into this compound's pharmacological profile.

The development of novel drug candidates relies heavily on understanding their physicochemical properties to ensure optimal pharmacokinetic behavior. Ethyl 3-isopropyl-5-methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylate exhibits favorable solubility characteristics that enhance its bioavailability upon oral administration. This property is critical for achieving therapeutic concentrations in vivo and ensuring the compound's efficacy. Furthermore, its stability under various storage conditions makes it suitable for long-term clinical trials and commercialization.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are based on structures derived from natural products. Ethyl 3-isopropyl-5-methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylate aligns with this trend by incorporating elements reminiscent of bioactive natural products while allowing for structural diversification through synthetic chemistry.

The future direction of research on Ethyl 3-isopropyl-5-methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylate includes exploring its mechanism of action in greater detail and conducting more extensive preclinical studies to assess its safety and efficacy. Advances in biotechnology have made it possible to employ high-throughput screening techniques to identify new therapeutic applications for this compound. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these efforts and bring new treatments to patients who need them.

In conclusion, Ethyl 3-isopropyl-5-methyl-4,5,6,7-tetrahydro-2H-indazole-5-carboxylate (CAS No. 2007919-96) represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activities. Its indazole core combined with strategic substituents offers a rich foundation for further chemical optimization and therapeutic development. As our understanding of disease mechanisms continues to evolve，this compound remains a valuable asset in the quest for novel therapeutics.